Cas no 2228878-50-8 (2,4-difluoro-1-(prop-2-yn-1-yl)benzene)

• Product Name: 2,4-difluoro-1-(prop-2-yn-1-yl)benzene
• CAS No: 2228878-50-8
• MF: C₉H₆F₂
• MW: 152.140749454498
• CID: 6502916
• PubChem ID: 87948785
• Update Time: 2025-06-12

2,4-difluoro-1-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-1-(prop-2-yn-1-yl)benzene
• Benzene, 2,4-difluoro-1-(2-propyn-1-yl)-

• Inchi： 1S/C9H6F2/c1-2-3-7-4-5-8(10)6-9(7)11/h1,4-6H,3H2
• InChI Key： ZXNXNLIQXMWVGJ-UHFFFAOYSA-N
• SMILES： C1(CC#C)=CC=C(F)C=C1F

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 152.1±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,4-difluoro-1-(prop-2-yn-1-yl)benzene

Research Brief on 2,4-Difluoro-1-(prop-2-yn-1-yl)benzene (CAS: 2228878-50-8) in Chemical Biology and Pharmaceutical Applications

2,4-Difluoro-1-(prop-2-yn-1-yl)benzene (CAS: 2228878-50-8) is a fluorinated aromatic compound with a terminal alkyne functional group, which has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features. This compound serves as a versatile building block in medicinal chemistry, particularly in the development of targeted covalent inhibitors and click chemistry applications. Recent studies have explored its potential in drug discovery, with a focus on its reactivity profile and ability to modulate biological targets through selective covalent modifications.

In the context of drug discovery, the terminal alkyne moiety of 2,4-difluoro-1-(prop-2-yn-1-yl)benzene enables efficient conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it valuable for probe development and target identification. The fluorine atoms at the 2- and 4-positions enhance the compound's metabolic stability and influence its electronic properties, which can be leveraged to optimize drug-target interactions. Recent publications in journals such as the Journal of Medicinal Chemistry have highlighted its use in developing covalent kinase inhibitors, where the alkyne group serves as a warhead for irreversible binding to cysteine residues in target proteins.

Structural-activity relationship (SAR) studies involving 2,4-difluoro-1-(prop-2-yn-1-yl)benzene derivatives have demonstrated promising results in targeting protein kinases involved in cancer signaling pathways. The compound's ability to form stable covalent adducts with nucleophilic amino acids while maintaining selectivity has been particularly noteworthy. Computational modeling approaches, combined with biochemical assays, have provided insights into the optimal positioning of the alkyne warhead relative to target cysteine residues, informing the design of next-generation covalent inhibitors with improved potency and reduced off-target effects.

Beyond its applications in covalent inhibitor design, 2,4-difluoro-1-(prop-2-yn-1-yl)benzene has shown utility in chemical biology as a versatile linker for bioconjugation strategies. Recent work published in ACS Chemical Biology has demonstrated its effectiveness in constructing activity-based protein profiling (ABPP) probes, enabling the study of enzyme function in complex biological systems. The compound's stability under physiological conditions and efficient reactivity in bioorthogonal reactions make it particularly valuable for live-cell imaging and proteomic studies.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2,4-difluoro-1-(prop-2-yn-1-yl)benzene and its derivatives. A 2023 study in Organic Process Research & Development reported an improved synthetic route with enhanced yield and purity, addressing previous challenges in large-scale production. These developments have facilitated broader exploration of the compound's pharmaceutical potential, including its incorporation into drug candidates currently in preclinical development for oncology and inflammatory diseases.

Ongoing research continues to explore the therapeutic potential of 2,4-difluoro-1-(prop-2-yn-1-yl)benzene-based compounds, with particular emphasis on overcoming limitations associated with covalent drug development, such as potential immunogenicity and off-target reactivity. The integration of structural biology data with medicinal chemistry optimization has led to the design of more selective derivatives, as evidenced by recent patent applications in the field of targeted cancer therapies. As the understanding of covalent drug mechanisms advances, this compound class is expected to play an increasingly important role in addressing challenging drug targets.